Cas no 5077-96-3 (Propanedioic acid,2-decyl-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-decyl-, 1,3-diethyl ester
• CAS No: 5077-96-3
• MF: C₁₇H₃₂O₄
• MW: 300.433586120605
• CID: 369956
• PubChem ID: 252345
• Update Time: 2025-04-19

Propanedioic acid,2-decyl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-decyl-, 1,3-diethyl ester
• diethyl 2-decylpropanedioate
• DIETHYL N-DECYLMALONATE
• decyl-malonic acid diethyl ester
• Decyl-malonsaeure-diaethylester
• diethyl decylmalonate
• diethyl decylpropanedioate
• 5077-96-3
• NCIOpen2_003977
• NSC-74090
• diethyl 2-decylmalonate
• Decylmalonic acid, diethyl ester
• SCHEMBL9116048
• DTXSID80291212
• PAMYCOKKVLYDHI-UHFFFAOYSA-N
• FT-0753571
• NSC74090
• AKOS017547772

• Inchi： 1S/C17H32O4/c1-4-7-8-9-10-11-12-13-14-15(16(18)20-5-2)17(19)21-6-3/h15H,4-14H2,1-3H3
• InChI Key： PAMYCOKKVLYDHI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 300.23000
• Monoisotopic Mass: 300.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 4.25960